Cas no 466-75-1 (Haemanthamine)

Haemanthamine structure
Haemanthamine structure
Product Name:Haemanthamine
CAS No:466-75-1
MF:C17H19NO4
MW:301.337064981461
CID:930462
PubChem ID:441593
Update Time:2025-04-19

Haemanthamine Chemical and Physical Properties

Names and Identifiers

    • (3beta,11R,13beta,19alpha)-3-methoxy-1,2-didehydrocrinan-11-ol
    • Haemanthamin
    • (+)-Haemanthamine
    • 3-Epicrinamine
    • Epihaemanthamin
    • Haemanthamine
    • Haemanthanin
    • Hemanthamine
    • Hemeanthamin
    • Natalensin
    • Natalensine
    • NSC403140
    • CHEMBL401114
    • Crinan-11-ol,2-didehydro-3-methoxy-, (3.beta.,5.alpha.,11R,13.beta.,19.alpha.)-
    • 4a.beta.,11b.alpha.-Crinan-12-ol, 1,2-didehydro-3.beta.-methoxy-, (12R)-
    • VBL6HZX2ZB
    • (1S,13S,15S,18R)-15-methoxy-5,7-dioxa-12-azapentacyclo[10.5.2.01,13.02,10.04,8]nonadeca-2,4(8),9,16-tetraen-18-ol
    • HN8
    • NS00094181
    • Crinan-18-ol,2-didehydro-3-methoxy-, (3.beta.,5.beta.,6.alpha.,17.alpha.,18R)-
    • 3H,6H-5,11b-Ethano[1,3]dioxolo[4,5-j]phenanthridin-12-ol, 4,4a-dihydro-3-methoxy-, (3S,4aS,5S,11bS,12R)-
    • AKOS040733354
    • XH175863
    • HY-114489A
    • (3beta,5alpha,11R,13beta,19alpha)-1,2-Didehydro-3-methoxycrinan-11-ol
    • Haemanthamin; Natalensin; 3-Epicrinamine
    • BDBM50221069
    • Q27106819
    • MS-24341
    • (3S,4aS,5S,11bS,12R)-4,4a-Dihydro-3-methoxy-3H,6H-5,11b-ethano[1,3]dioxolo[4,5-j]phenanthridin-12-ol
    • C08527
    • 3-epi-Crinamine
    • 466-75-1
    • CHEBI:5600
    • 4abeta,5alpha,11balpha-Crinan-12-ol, 1,2-didehydro-3beta-methoxy-, (12R)-
    • Crinan-11-ol, 1,2-didehydro-3-methoxy-, (3beta,5alpha,11R,13beta,19alpha)-
    • CS-0124035
    • NCI60_003793
    • NSC-403140
    • Natalensine (+)-Haemanthamine
    • DTXSID30963614
    • SCHEMBL19915195
    • (3alpha,5alpha,11R,13beta,19alpha)-1, 2-Didehydro-3-methoxycrinan-11-ol
    • Crinamine
    • G16057
    • DA-64005
    • Inchi: 1S/C17H19NO4/c1-20-11-2-3-17-12-6-14-13(21-9-22-14)4-10(12)7-18(8-16(17)19)15(17)5-11/h2-4,6,11,15-16,19H,5,7-9H2,1H3/t11-,15+,16+,17+/m1/s1
    • InChI Key: YGPRSGKVLATIHT-HSHDSVGOSA-N
    • SMILES: O[C@H]1CN2CC3C=C4C(=CC=3[C@@]31C=C[C@H](C[C@H]23)OC)OCO4

Computed Properties

  • Exact Mass: 301.13100
  • Monoisotopic Mass: 301.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • Density: 1.42
  • Boiling Point: 467.5°C at 760 mmHg
  • Flash Point: 236.5°C
  • Refractive Index: 1.679
  • PSA: 51.16000
  • LogP: 1.12460

Haemanthamine Pricemore >>

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